[[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate

• IUPAC Name: [[(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
• InChI: InChI=1S/C9H15N2O13P3S/c12-5-3-8(11-2-1-7(13)10-9(11)14)22-6(5)4-21-27(20,28)24-26(18,19)23-25(15,16)17/h1-2,5-6,8,12H,3-4H2,(H,18,19)(H,20,28)(H,10,13,14)(H2,15,16,17)/t5-,6+,8+,27?/m0/s1
• InChI Key: KWUOUMOJNFBUKG-JURLQNGUSA-N
• Canonical SMILES: C1C(C(OC1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
• Molecular Formula: C9H15N2O13P3S
• Molecular Weight: 484.21 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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